Cas no 1314399-89-7 (6,7,8-Trimethoxycinnolin-4-ol)

• Product Name: 6,7,8-Trimethoxycinnolin-4-ol
• CAS No: 1314399-89-7
• MF: C₁₁H₁₂N₂O₄
• MW: 236.223982810974
• CID: 1081375
• PubChem ID: 71748370
• Update Time: 2025-10-30

6,7,8-Trimethoxycinnolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6,7,8-Trimethoxycinnolin-4-ol
• 6,7,8-trimethoxy-1H-cinnolin-4-one
• DTXSID10857486
• F90130
• DB-023236
• 1314399-89-7
• MFCD11109927
• 6,7,8-Trimethoxycinnolin-4(1H)-one

• MDL： MFCD11109927
• Inchi： 1S/C11H12N2O4/c1-15-8-4-6-7(14)5-12-13-9(6)11(17-3)10(8)16-2/h4-5H,1-3H3,(H,13,14)
• InChI Key： LYCDNLGHNWCNTL-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC2C(C=NNC=21)=O)OC)OC

Computed Properties

• Exact Mass: 236.07970687g/mol
• Monoisotopic Mass: 236.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.2Ų

6,7,8-Trimethoxycinnolin-4-ol Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines

Additional information on 6,7,8-Trimethoxycinnolin-4-ol

Comprehensive Overview of 6,7,8-Trimethoxycinnolin-4-ol (CAS No. 1314399-89-7): Properties, Applications, and Research Insights

6,7,8-Trimethoxycinnolin-4-ol (CAS No. 1314399-89-7) is a specialized organic compound belonging to the cinnoline family, characterized by its unique trimethoxy substitution pattern. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. Its molecular structure, featuring a cinnolin-4-ol core with methoxy groups at positions 6, 7, and 8, offers distinct physicochemical properties, making it a candidate for drug discovery and material science applications.

Recent studies highlight the growing interest in 6,7,8-Trimethoxycinnolin-4-ol as a kinase inhibitor or antioxidant agent, aligning with the surge in demand for small-molecule therapeutics. Researchers are exploring its structure-activity relationships (SAR) to optimize efficacy in targeting specific enzymes or pathways. The compound's solubility and stability under physiological conditions are also under investigation, addressing key challenges in drug formulation.

From an industrial perspective, 1314399-89-7 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have been applied to its production, reducing environmental impact. This aligns with the broader trend of eco-friendly chemical manufacturing, a topic frequently searched by professionals in the field.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing 6,7,8-Trimethoxycinnolin-4-ol. Purity thresholds (>98%) are essential for research applications, driving advancements in chromatographic separation technologies. FAQs like "How to synthesize 6,7,8-Trimethoxycinnolin-4-ol?" or "What are the spectral data for CAS 1314399-89-7?" reflect the compound's technical relevance in peer-reviewed literature.

In material science, derivatives of cinnolin-4-ol are explored for organic electronics due to their electron-transport properties. The trimethoxy variant's potential in OLEDs or photovoltaic cells is a niche yet emerging area, connecting it to the global push for renewable energy solutions.

Regulatory compliance for 1314399-89-7 focuses on REACH and GMP standards, ensuring safe handling in laboratories. Discussions on platforms like PubMed and SciFinder often center on its toxicological profiles and biodegradability, addressing concerns raised by environmental health researchers.

Future directions for 6,7,8-Trimethoxycinnolin-4-ol include combinatorial chemistry libraries and AI-driven drug design, leveraging its modular structure for high-throughput screening. As the scientific community prioritizes precision medicine, this compound's versatility positions it as a valuable tool for targeted therapy development.